(E)-N-(2-ethylphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(2-ethylphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H16N2O2S3 and its molecular weight is 388.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
The synthesis and investigation of thiazolidinone derivatives, including those with structures similar to (E)-N-(2-ethylphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide, have been a focus of research due to their potential biological activities. These compounds have been explored for their anti-inflammatory, antimicrobial, antifibrotic, anticancer, and anti-Parkinson's activities.
Anti-inflammatory and Antimicrobial Activities : A series of thiazolidinone derivatives have been synthesized and evaluated for their anti-inflammatory and antimicrobial properties. Compounds with modifications at the thiazolidinone ring have shown significant anti-inflammatory activity, and some have demonstrated moderate to good antimicrobial activity against both gram-positive and gram-negative bacteria (K. Sunder & Jayapal Maleraju, 2013; M. Krátký, J. Vinšová, & J. Stolaříková, 2017).
Anticancer Activity : Research into thiazolidinone derivatives has extended into the evaluation of their anticancer activity. Some compounds have shown considerable activity against various cancer cell lines, offering a promising avenue for the development of new anticancer agents (C. T. Nguyen et al., 2019; L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).
Antifibrotic and Antioxidant Activities : Certain thiazolidinone derivatives have been identified as potential candidates for antifibrotic therapies, showing activity levels comparable to established treatments. This highlights their potential in treating fibrotic diseases without scavenging superoxide radicals (D. Kaminskyy, G. D. den Hartog, et al., 2016).
Anti-Parkinson's Activity : The exploration of thiazolidinone derivatives for anti-Parkinson's activity has yielded compounds that demonstrate significant efficacy in in vivo models. These findings suggest the potential of these compounds in the development of novel anti-Parkinson's therapies (S. Gomathy, A. Antony, et al., 2012).
Properties
IUPAC Name |
N-(2-ethylphenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2S3/c1-2-12-6-3-4-8-14(12)19-16(21)11-20-17(22)15(25-18(20)23)10-13-7-5-9-24-13/h3-10H,2,11H2,1H3,(H,19,21)/b15-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKLXTJDLYXACJD-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2C(=O)C(=CC3=CC=CS3)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=CC=C1NC(=O)CN2C(=O)/C(=C\C3=CC=CS3)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.